Cas no 2248202-69-7 ((2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2248202-69-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5877931
• PubChem ID: 137939000
• Update Time: 2025-10-17

(2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine
• EN300-6506869
• 2248202-69-7

• Inchi： 1S/C12H19NO2/c1-9(8-13)4-10-5-11(14-2)7-12(6-10)15-3/h5-7,9H,4,8,13H2,1-3H3/t9-/m0/s1
• InChI Key： FRFFCNGCSWQWQB-VIFPVBQESA-N
• SMILES： O(C)C1C=C(C=C(C=1)C[C@H](C)CN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine

Research Brief on (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS: 2248202-69-7): Recent Advances and Applications

The compound (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS: 2248202-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its dimethoxyphenyl and methylpropan-1-amine structural motifs, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key advancements in the synthesis of (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine involves asymmetric catalytic methods, which have improved both yield and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed asymmetric hydrogenation approach, achieving >99% enantiomeric excess (ee) and scalability up to gram-scale. This methodological breakthrough addresses previous challenges in stereoselective synthesis, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine exhibits high affinity for serotonin receptors (5-HT_2A and 5-HT_2C), with IC₅₀ values in the low nanomolar range. These findings, reported in a 2024 Nature Chemical Biology article, suggest its potential utility in treating neuropsychiatric conditions such as depression and anxiety. Additionally, the compound's unique pharmacokinetic profile, including good blood-brain barrier permeability and metabolic stability, further supports its therapeutic viability.

Recent in vivo studies have explored the compound's efficacy in animal models of metabolic syndrome. A collaborative research effort between academic and industry groups (2023, Cell Metabolism) demonstrated that (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine modulates AMP-activated protein kinase (AMPK) activity, leading to improved glucose homeostasis and reduced hepatic steatosis in obese mice. These results highlight its dual potential in CNS and metabolic disorder therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts, as outlined in a 2024 review in Drug Discovery Today, are focusing on structural analogs and prodrug strategies to enhance its therapeutic index. Furthermore, toxicological assessments are underway to evaluate long-term safety profiles, a critical step toward clinical translation.

In conclusion, (2S)-3-(3,5-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS: 2248202-69-7) represents a multifaceted small molecule with significant potential in drug discovery. Its recent synthetic advancements, coupled with compelling pharmacological data, underscore its value as a lead compound for further development. Ongoing research will likely elucidate its full therapeutic scope and optimize its clinical applicability in the coming years.